- Process for preparation of 3-nitro-4-(3-hydroxypropylamino)phenol, China, , ,
Cas no 92952-81-3 (N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline)
N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline is a nitroaniline derivative characterized by its hydroxyl and nitro functional groups, which confer unique reactivity and solubility properties. The compound features a 4-hydroxy-2-nitroaniline core substituted with a 3-hydroxypropyl group at the nitrogen position, enhancing its versatility in synthetic applications. Its dual hydroxyl groups improve water solubility, making it suitable for aqueous-phase reactions, while the nitro group provides electrophilic reactivity for further functionalization. This compound is particularly valuable in the synthesis of dyes, pharmaceuticals, and advanced organic intermediates due to its balanced polarity and stability under mild conditions. Its structural features also facilitate chelation and coordination chemistry, broadening its utility in material science and catalysis.
92952-81-3 structure
Product Name:N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline
CAS No:92952-81-3
MF:C9H12N2O4
MW:212.202582359314
MDL:MFCD07368637
CID:61592
PubChem ID:5463795
Update Time:2025-07-02
N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline Chemical and Physical Properties
Names and Identifiers
-
- 4-[(3-Hydroxypropyl)amino]-3-nitrophenol
- 4-Hydroxypropyl amino-3-nitro phenol
- 3-Nitro-4-hydroxypropylphenol
- 3-Nitro-N-(2-Hydroxypropyl)-4-Aminophenol
- 3-nitro-4-hydroxypropylaminophenol
- 4-((3-Hydroxypropyl)amino)-3-nitrophenol
- 4-(3-hydroxypropylamino)-3-nitrophenol
- 4-Hydroxypropylamino-3-nitrophenol,4-hydroxypropylamino-2-nitrophenol
- 4-Hydroxypropylamino-3-Nitrophenol (HC RED BN)
- 3-Nitro-N-(2-hydroxypropyl)-4-aminophenol (HC Red BN)
- 4-Hydroxypropylamino-3-nitrophenol
- N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline
- Phenol, 4-[(3-hydroxypropyl)amino]-3-nitro-
- X89W3M6X79
- Phenol, 4-((3-hydroxypropyl)amino)-3-nitro-
- Rot BN
- Plakatrot Z
- Colorex RBN
- HC Red BN
- Covariane Rouge W 3127
- 3-(4-Hydroxy-2-nitroanilino)propano
- 4-[(3-Hydroxypropyl)amino]-3-nitrophenol (ACI)
- Jarocol Red BN
- TM Red 2
- Velsol Red BN
- DTXCID40161700
- DS-1944
- NS00008502
- SB78734
- 92952-81-3
- CS-W003382
- 1ST8758
- AKOS015890008
- DB-057350
- 3-(4-Idrossi-2-nitroanilino)propanolo [Italian]
- VTXBLQLZQLHDIL-UHFFFAOYSA-N
- 3-(4-Hydroxy-2-nitroanilino)propanol
- AC-8183
- SY014530
- 4-hydroxypropylamino-2-nitrophenol
- 4-[(3-Hydroxypropyl)amino]-3-nitrophenol; HC Red BN; Jarocol Red BN; TM Red 2; Velsol Red BN
- UNII-X89W3M6X79
- 3-(4-Idrossi-2-nitroanilino)propanolo
- Q27293680
- DTXSID70239209
- SCHEMBL111519
- MFCD07368637
- 4-HYDROXYPROPYLAMINO-3-NITROPHENOL [INCI]
- EC 406-305-9
-
- MDL： MFCD07368637
- Inchi： 1S/C9H12N2O4/c12-5-1-4-10-8-3-2-7(13)6-9(8)11(14)15/h2-3,6,10,12-13H,1,4-5H2
- InChI Key： VTXBLQLZQLHDIL-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(NCCCO)=CC=C(O)C=1)=O
Computed Properties
- Exact Mass: 212.08000
- Monoisotopic Mass: 212.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 98.3
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.4±0.1 g/cm3
- Melting Point: 114-116°C
- Boiling Point: 464.7℃ at 760 mmHg
- Flash Point: 234.8±28.7 °C
- Refractive Index: 1.655
- PSA: 98.31000
- LogP: 1.69090
- Vapor Pressure: No data available
N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code： 38-51/53
- Safety Instruction： 37-61
-
Hazardous Material Identification：
- Risk Phrases：R38
- Storage Condition：Store at room temperature
N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline Customs Data
- HS CODE：2922299090
- Customs Data：
China Customs Code:
2922299090Overview:
2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM116604-100g |
4-[(3-Hydroxypropyl)amino]-3-nitrophenol |
92952-81-3 | 95% | 100g |
$122 | 2021-06-17 | |
| Chemenu | CM116604-500g |
4-[(3-Hydroxypropyl)amino]-3-nitrophenol |
92952-81-3 | 95% | 500g |
$337 | 2021-06-17 | |
| Alichem | A019146374-100g |
4-((3-Hydroxypropyl)amino)-3-nitrophenol |
92952-81-3 | 95% | 100g |
$207.06 | 2023-08-31 | |
| Alichem | A019146374-500g |
4-((3-Hydroxypropyl)amino)-3-nitrophenol |
92952-81-3 | 95% | 500g |
$633.36 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RS781-20g |
N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline |
92952-81-3 | 95+% | 20g |
￥270.0 | 2022-07-29 | |
| TRC | H961865-5g |
N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline |
92952-81-3 | 5g |
$ 53.00 | 2023-09-07 | ||
| TRC | H961865-10g |
N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline |
92952-81-3 | 10g |
$58.00 | 2023-05-18 | ||
| TRC | H961865-25g |
N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline |
92952-81-3 | 25g |
$ 90.00 | 2022-06-02 | ||
| TRC | H961865-50g |
N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline |
92952-81-3 | 50g |
$161.00 | 2023-05-18 | ||
| Chemenu | CM116604-100g |
4-[(3-Hydroxypropyl)amino]-3-nitrophenol |
92952-81-3 | 95% | 100g |
$*** | 2023-05-29 |
N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ; rt → 50 °C; 60 min, 50 - 55 °C; 2 h, 58 - 62 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 6
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 6
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; rt; 5 h, rt → 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized
Reference
- Preparation of phenylcarbamate derivatives and (hydroxyalkyl)aminophenol derivatives therefrom, Japan, , ,
Production Method 3
Reaction Conditions
Reference
- Preparation of N-(hydroxyalkyl)aminonitrobenzenes as dye intermediates, European Patent Organization, , ,
N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline Raw materials
- Carbamic acid, (4-hydroxy-2-nitrophenyl)-, 3-chloropropyl ester
- Carbamic acid, N-(3-hydroxy-4-methylphenyl)-, 3-chloropropyl ester
N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline Preparation Products
N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:92952-81-3)N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline
Order Number:LE15926;LE26391937
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:13
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:92952-81-3)3-Nitro-N-(2-hydroxypropyl)-4-aminophenol
Order Number:sfd2331
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
92952-81-3 (N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline) Related Products
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:92952-81-3)N-(3-Hydroxypropyl) 4-hydroxy-2-nitroaniline
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:92952-81-3)3-Nitro-N-(2-hydroxypropyl)-4-aminophenol
Purity:99.9%
Quantity:200kg
Price ($):Inquiry